1H-indazole-6-carbonitrile

• IUPAC Name: 1H-indazole-6-carbonitrile
• InChI: InChI=1S/C8H5N3/c9-4-6-1-2-7-5-10-11-8(7)3-6/h1-3,5H,(H,10,11)
• InChI Key: QVGRVWCYOJDNQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)NN=C2
• Molecular Formula: C8H5N3
• DSSTOX Substance ID: DTXSID40329661
• Molecular Weight: 143.15 g/mol
• CAS RN: 141290-59-7

Description

1H-indazole-6-carbonitrile is a compound with the molecular formula C8H5N3. It is also known by other names such as 6-CYANOINDAZOLE and 6-Cyano-1H-indazole. The compound has a molecular weight of 143.15 g/mol.

Synthesis Analysis

The synthesis of 1H-indazoles, including 1H-indazole-6-carbonitrile, has been achieved from o-aminobenzoximes by the selective activation of the oxime in the presence of the amino group. The reaction occurs with a variety of substituted o-aminobenzoximes using a slight excess of methanesulfonyl chloride and triethylamine at 0−23 °C and is amenable to scale-up.

Chemical Reactions Analysis

Indazole derivatives, including 1H-indazole-6-carbonitrile, possess a wide range of pharmacological activities, such as anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-HIV activities. The reactions in HCl (aq) correspond to 1a → 2a, 1b → 2b (95%) + 3b (5%), 1c → 2c, 1d → 2d, and 1e → 3e; neutral 3e decomposes into 1e plus a small isomerization into 2e.

Physical And Chemical Properties Analysis

1H-indazole-6-carbonitrile has a molecular weight of 143.15 g/mol and a topological polar surface area of 52.5 Ų. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 0 and a complexity of 193.

Scientific Research Applications

Anticancer Agents

The 1H-indazole-6-carbonitrile derivatives have been explored for their potential as anticancer agents. .

Antiproliferative Activities

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Synthetic Approaches

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Biological Molecule Synthesis

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Inhibitors in Tumor Models

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Mechanism of Action

Target of Action

1H-Indazole-6-carbonitrile, like other indazole-containing compounds, has a wide variety of medicinal applications . It has been found in many important synthetic drug molecules and can bind with high affinity to multiple receptors . Indazoles can be employed as selective inhibitors of phosphoinositide 3-kinase δ, which plays a crucial role in the treatment of respiratory diseases .

Mode of Action

It is known that indazole derivatives interact with their targets, leading to changes in cellular processes . The interaction often involves the formation of bonds with the target molecules, altering their function and leading to downstream effects.

Biochemical Pathways

The biochemical pathways affected by 1H-Indazole-6-carbonitrile are likely to be diverse, given the broad spectrum of biological activities associated with indazole derivatives . These compounds can affect various pathways, leading to downstream effects such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial activities .

Result of Action

The molecular and cellular effects of 1H-Indazole-6-carbonitrile’s action depend on its specific targets and the biochemical pathways it affects. For instance, as a selective inhibitor of phosphoinositide 3-kinase δ, it could potentially lead to the inhibition of cell growth .

Safety and Hazards

1H-indazole-6-carbonitrile is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Future Directions

Indazole-containing derivatives, including 1H-indazole-6-carbonitrile, represent one of the most important heterocycles in drug molecules. They have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities. Therefore, numerous methods have been developed to construct these heterocycles with better biological activities. Future research may focus on further optimizing these methods and exploring new applications for these compounds.

Synthesis routes and methods I

Procedure details

To a suspension of 3-amino-1H-indazole-6-carbonitrile (345 mg) in AcOH was slowly added an aqueous NaNO2 solution (301 mg) at 0° C. It was stirred at room temperature for 2.5 days, and the residue was collected by filtration, and washed with cool water. To the residue were added 0.1M HCl and DME, followed by stirring at 80° C. for 2 hours. The reaction mixture was neutralized with a saturated aqueous NaHCO3 solution, and extracted with EtOAc. The organic layer was dried over anhydrous MgSO4, and concentrated. The residue was purified by silica gel column chromatography (n-hexane:EtOAc=80:20 to 50:50) to obtain 1H-indazole-6-carbonitrile (175 mg) as a yellow solid.

Synthesis routes and methods II

Procedure details

A solution of sodium nitrite (218 mg, 3.16 mmol) in water (1 mL) was added dropwise over 2 min to a stirred suspension of 3-amino-6-cyanoindazole (250 mg, 1.58 mmol) in water (1 mL) and acetic acid (2 mL) at 0° C. The resulting thick suspension was warmed to rt. After 16 h the mixture was cooled to 0° C. and the solids were collected by filtration, washing with cold water. The solids were suspended in 0.1 M HCl (4 mL), DME (3 mL) was added and the resulting mixture was stirred and heated to 80° C. for 1.5 h. The reaction was cooled and concentrated to ⅓ the volume. The residue was neutralised with sodium bicarbonate and extracted with ethyl acetate. The ethyl acetate layer was washed with water and brine, dried (Na2SO4) and evaporated in vacuo. The residue was purified by chromatography on silica (5:1 chloroform/ethyl acetate) to give the title compound as a yellow solid: